Cas no 919861-17-9 (2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide
• CAS No: 919861-17-9
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 5495341
• Update Time: 2025-10-30

2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-methoxy-2-oxochromen-4-yl)-N-prop-2-enylacetamide
• 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C15H15NO4/c1-3-6-16-14(17)7-10-8-15(18)20-13-9-11(19-2)4-5-12(10)13/h3-5,8-9H,1,6-7H2,2H3,(H,16,17)
• InChI Key： ZWSCEVOFDMSVGG-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CC1C2=C(OC(=O)C=1)C=C(OC)C=C2

Additional information on 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 919861-17-9 and Product Name: 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide

Compound with the CAS number 919861-17-9 and the product name 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 7-methoxy-2H-chromen-4-yl moiety and an acetamide functional group suggests a multifaceted chemical profile that could be leveraged for various therapeutic purposes.

The chromen scaffold, also known as coumarin, is a well-studied class of heterocyclic compounds renowned for their broad spectrum of biological activities. The specific substitution pattern in this compound, particularly the 7-methoxy group, enhances its pharmacological properties by influencing electronic distribution and molecular interactions. This modification has been strategically employed to modulate the compound's solubility, bioavailability, and binding affinity to biological targets.

The acetamide moiety in the molecule introduces a polar amide group, which can significantly affect the compound's solubility in aqueous environments and its interaction with biological macromolecules. This feature is particularly valuable in drug design, as it can improve metabolic stability and reduce systemic toxicity. The combination of these structural elements makes 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide a promising candidate for further investigation in pharmaceutical research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies utilizing virtual screening and docking simulations have identified potential binding interactions between this compound and various therapeutic targets. For instance, preliminary computational studies suggest that the 7-methoxy-2H-chromen-4-yl group may interact with enzymes involved in inflammatory pathways, making this compound a potential candidate for anti-inflammatory therapies.

In addition to its structural features, the synthesis of 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(prop-2-en-1-yl)acetamide has been optimized to ensure high yield and purity. Modern synthetic methodologies, including catalytic asymmetric reactions and flow chemistry techniques, have been employed to streamline the synthetic route. These advancements not only improve the efficiency of production but also enhance the scalability of the process for industrial applications.

The pharmacological profile of this compound is further supported by experimental data obtained from in vitro assays. Initial tests have demonstrated inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. The prop-2-enyl group, which is part of the N-(prop-2-en-1-yl)acetamide moiety, has been shown to modulate enzyme kinetics by stabilizing transition states and enhancing binding affinity. This observation aligns with recent findings suggesting that alkene-based substituents can significantly influence drug efficacy.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of structural diversity and demonstrated biological activity makes it an attractive candidate for further optimization through structure-based drug design approaches. Researchers are exploring various derivatives to enhance potency, selectivity, and pharmacokinetic properties. The use of high-throughput screening (HTS) technologies has facilitated rapid identification of promising analogs that can be synthesized and tested for their biological effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Compounds derived from natural sources often exhibit unique chemical profiles that are difficult to replicate through traditional synthetic methods. The chromen scaffold found in this compound is one such example, drawing inspiration from naturally occurring coumarins that have been extensively studied for their medicinal properties. By leveraging these natural motifs, scientists can develop novel therapeutics with improved pharmacological profiles.

Future research directions include exploring the compound's mechanism of action at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating the structure-function relationships of complex molecules like this one. Additionally, studies employing X-ray crystallography will provide insights into how the compound interacts with biological targets at an atomic level.

The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and computational scientists. Collaborative efforts have led to innovative strategies for identifying and optimizing bioactive compounds like 2-(7-methoxy-2 oxo - 2H - chromen - 4 - yl ) - N - ( prop - 2 en - 1 - yl ) acetamide . By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, 919861 - 17 - 9 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities . The strategic incorporation of functional groups such as 7 methoxy - 2H chromen - 4 yl and N prop enyl acetamide enhances its potential as a therapeutic agent . Continued research efforts will further elucidate its pharmacological properties , paving the way for novel drug developments . p >